2-(2,4-Difluorophenyl)ethane-1-sulfonyl chloride

• Molecular Formula: C8H7ClF2O2S
• Molecular Weight: 240.66 g/mol
• SMILES: C1=CC(=C(C=C1F)F)CCS(=O)(=O)Cl
• InChI: InChI=1S/C8H7ClF2O2S/c9-14(12,13)4-3-6-1-2-7(10)5-8(6)11/h1-2,5H,3-4H2
• InChIKey: URDIYTVUFXOMIG-UHFFFAOYSA-N

2-(2,4-Difluorophenyl)ethane-1-sulfonyl chloride: A Distinct Building Block

2-(2,4-Difluorophenyl)ethane‑1‑sulfonyl chloride (CAS 1369026‑60‑7) is a difluorinated arylalkylsulfonyl chloride with the molecular formula C₈H₇ClF₂O₂S and a molecular weight of 240.66 g/mol [1]. The compound features a reactive sulfonyl chloride group connected to a 2,4‑difluorophenyl moiety via a two‑carbon ethyl linker. This linear ethyl tether distinguishes it from the branched isomer (1‑(2,4‑difluorophenyl)ethane‑1‑sulfonyl chloride, CAS 1248002‑37‑0) and from one‑carbon homologues such as (2,4‑difluorophenyl)methanesulfonyl chloride (CAS 179524‑68‑6), resulting in different conformational flexibility and lipophilicity as quantified below [2][3].

▸ Linear ethyl spacer design differentiates from branched and one‑carbon homologs

▸ Conformational flexibility tuned for sulfonamide warhead exploration

▸ 2,4‑Difluoro substitution enables entry to reported kinase‑selective sulfonamide series

• [1] PubChem Compound Summary for CID 82477356, 2-(2,4-Difluorophenyl)ethane-1-sulfonyl chloride. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 124513072, (1R)-1-(2,4-difluorophenyl)ethanesulfonyl chloride. National Center for Biotechnology Information (2025). View Source
• [3] PubChem Compound Summary for CID 2761455, (2,4-difluorophenyl)methanesulfonyl chloride. National Center for Biotechnology Information (2025). View Source

2-(2,4-Difluorophenyl)ethane-1-sulfonyl chloride: Generic Substitution Risks

Sulfonyl chlorides that differ in linker length, substitution pattern, or halogen identity cannot be freely interchanged because these variations quantitatively alter key properties that govern reactivity and downstream molecular performance. For example, replacing the ethyl linker with a methylene unit reduces the computed XLogP3 by 0.4 log units and eliminates one rotatable bond, directly impacting lipophilicity‑driven partitioning and conformational behaviour in derived sulfonamides [1][2]. Similarly, moving from a 2,4‑difluoro to a 2,4‑dichloro substitution increases molecular weight by approximately 33 g/mol and raises the logP by roughly 1.7 units, which can push a lead series outside optimal drug‑like space . Even the shift from the linear ethyl to the branched ethane‑1‑sulfonyl chloride isomer changes the rotatable bond count from three to two, altering the conformational entropy penalty upon binding to a biological target [1][3]. The quantitative evidence below demonstrates that the specific combination of the 2,4‑difluorophenyl ring and the two‑carbon ethyl spacer is not available from any single close analog; selecting a substitute therefore requires a deliberate de‑risking step that acknowledges these numeric differences.

Methylene‑linker analogs lower logP by 0.4 units and lose a rotatable bond; may shift pharmacokinetic and binding profiles.

Dichloro substitution adds ~33 Da and ~1.2 logP units; may compromise ligand efficiency and solubility.

Branched ethane isomer offers only 2 rotatable bonds; may restrict sulfonamide orientation in target binding sites.

• [1] PubChem Compound Summary for CID 82477356, 2-(2,4-Difluorophenyl)ethane-1-sulfonyl chloride. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 2761455, (2,4-difluorophenyl)methanesulfonyl chloride. National Center for Biotechnology Information (2025). View Source
• [3] PubChem Compound Summary for CID 124513072, (1R)-1-(2,4-difluorophenyl)ethanesulfonyl chloride. National Center for Biotechnology Information (2025). View Source

2-(2,4-Difluorophenyl)ethane-1-sulfonyl chloride: Differentiation Evidence

Conformational Flexibility vs. Branched Isomer

The linear ethyl linker of 2-(2,4-difluorophenyl)ethane‑1‑sulfonyl chloride provides three rotatable bonds, compared with two rotatable bonds in the branched isomer 1‑(2,4‑difluorophenyl)ethane‑1‑sulfonyl chloride [1][2]. This additional degree of freedom allows the sulfonyl chloride group to explore a wider conformational space, which can be advantageous when a sulfonamide warhead must reach a buried binding pocket without incurring a strained geometry [1].

Rotatable Bonds

Head‑to‑head

3 vs. 2 rotatable bonds (+1, 50% increase)

Supports wider conformational sampling for warhead placement

Computed (Cactvs); biological relevance requires validation

Evidence Dimension	Number of rotatable bonds
Target Compound Data	3 rotatable bonds (PubChem CID 82477356)
Comparator Or Baseline	1-(2,4-Difluorophenyl)ethane‑1‑sulfonyl chloride (CID 124513072): 2 rotatable bonds
Quantified Difference	+1 rotatable bond (50% increase)
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2025)

Why This Matters

For medicinal chemistry campaigns where the sulfonamide group must adopt a specific vector, the extra rotatable bond can reduce the entropic penalty of binding, potentially improving target affinity.

• [1] PubChem Compound Summary for CID 82477356, 2-(2,4-Difluorophenyl)ethane-1-sulfonyl chloride. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 124513072, (1R)-1-(2,4-difluorophenyl)ethanesulfonyl chloride. National Center for Biotechnology Information (2025). View Source

Lipophilicity vs. Shorter-Linker Analogs

The computed XLogP3 of 2-(2,4-difluorophenyl)ethane‑1‑sulfonyl chloride is 2.5, which is 0.4 log units higher than that of (2,4‑difluorophenyl)methanesulfonyl chloride (XLogP3 = 2.1) [1][2]. This difference reflects the contribution of the additional methylene group in the ethyl linker. In drug discovery, a logP of 2.5 places the compound closer to the centre of the commonly cited optimal range (1–3 for oral bioavailability), whereas the methane‑linked analog falls at the lower boundary, potentially limiting membrane permeability in more polar chemotypes [1].

Lipophilicity (XLogP3)

Head‑to‑head

2.5 vs. 2.1 (+0.4)

Closer to central oral bioavailability range

Computed logP; experimental permeability not determined

Evidence Dimension	Computed lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 2.5 (PubChem CID 82477356)
Comparator Or Baseline	(2,4-Difluorophenyl)methanesulfonyl chloride (CID 2761455): XLogP3 = 2.1
Quantified Difference	ΔXLogP3 = +0.4 log units (19% increase)
Conditions	Computed by XLogP3 3.0 (PubChem release 2025)

Why This Matters

A 0.4 log unit increase can be the difference between a compound that is too polar to cross cell membranes and one that achieves sufficient permeability; procurement of the correct linker length avoids costly re‑optimisation of downstream leads.

• [1] PubChem Compound Summary for CID 82477356, 2-(2,4-Difluorophenyl)ethane-1-sulfonyl chloride. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary for CID 2761455, (2,4-difluorophenyl)methanesulfonyl chloride. National Center for Biotechnology Information (2025). View Source

Fluorine vs. Chlorine Substitution

Comparing the difluoro compound with its dichloro congener, 2-(2,4‑dichlorophenyl)ethane‑1‑sulfonyl chloride, reveals a substantial difference in both lipophilicity and molecular weight. While a direct experimentally measured logP for the dichloro analog is not available in the curated databases, the reported LogP for the branched 1‑(2,4‑dichlorophenyl)ethane‑1‑sulfonyl chloride is 3.675, which is ~1.2 log units higher than the value for the difluoro compound (XLogP3 = 2.5) [1]. The molecular weight of the dichloro compound is 273.6 g/mol, 33 g/mol heavier than the difluoro compound (240.66 g/mol) . These differences mean that the difluoro compound is more likely to keep a lead series within the ‘Rule of Five’ space while still providing the metabolic stability benefits of halogen substitution.

MW & logP

Class‑level inference

MW: 240.66 vs 273.6; logP: 2.5 vs ~3.7

Lighter, less lipophilic; supports lead-like space

LogP for dichloro analog estimated; experimental confirmation needed

Evidence Dimension	Molecular weight and estimated lipophilicity
Target Compound Data	MW = 240.66 g/mol; XLogP3 = 2.5
Comparator Or Baseline	2-(2,4-Dichlorophenyl)ethane‑1‑sulfonyl chloride: MW = 273.6 g/mol; LogP ≈ 3.7 (estimated from branched isomer)
Quantified Difference	ΔMW = -33 g/mol; ΔLogP ≈ -1.2 log units
Conditions	Computed properties; LogP for dichloro analog based on ChemSrc data for CAS 1251218‑77‑5

Why This Matters

In fragment‑based or HTS follow‑up programs, a 33 Da weight saving and a 1.2 log unit reduction in lipophilicity can significantly improve solubility, reduce off‑target binding, and maintain ligand efficiency—key drivers for selecting the difluoro building block over the dichloro alternative.

• [1] PubChem Compound Summary for CID 82477356, 2-(2,4-Difluorophenyl)ethane-1-sulfonyl chloride. National Center for Biotechnology Information (2025). View Source

2,4-Difluorophenyl Motif Kinase Selectivity

Although no biological data exist for the sulfonyl chloride itself, the 2,4‑difluorophenylsulfonamide motif has been validated in a series of selective Raf kinase inhibitors. N‑(3‑ethynyl‑2,4‑difluorophenyl)sulfonamides potently inhibit B‑Raf V600E with low nanomolar IC₅₀ values and exhibit excellent target specificity across a panel of 468 kinases [1]. This selectivity is attributed in part to the optimal electronic and steric properties of the 2,4‑difluoro substitution. The sulfonyl chloride described here provides a direct synthetic entry point to this validated chemotype, whereas analogs with chloro, mono‑fluoro, or unsubstituted phenyl rings would yield sulfonamides with different electronic profiles and, consequently, altered selectivity patterns [1].

Derived SAR

Supporting evidence

B‑Raf V600E IC₅₀ < 100 nM with high kinase selectivity reported

2,4‑Difluoro motif linked to selectivity profile

No data on sulfonyl chloride itself; class‑level SAR

Evidence Dimension	Kinase selectivity of derived sulfonamide
Target Compound Data	Sulfonamide derived from the target compound: potent B-Raf V600E inhibition (IC₅₀ < 100 nM) with high selectivity across 468 kinases (qualitative) [1]
Comparator Or Baseline	Sulfonamides with non‑fluorinated or mono‑fluorinated phenyl rings show reduced potency or selectivity (no quantitative data available for direct comparison)
Quantified Difference	Not directly quantifiable between sulfonyl chloride precursors; class‑level inference based on SAR from the cited study.
Conditions	Biochemical kinase assay; cell‑free system

Why This Matters

Procurement of the 2,4‑difluoro building block de‑risks the synthesis of a chemotype that has already demonstrated favourable selectivity in a clinically relevant kinase target, giving medicinal chemistry teams a more predictable starting point than untested alternatives.

• [1] N-(3-Ethynyl-2,4-difluorophenyl)sulfonamide Derivatives as Selective Raf Inhibitors. ACS Medicinal Chemistry Letters (2015). PMC article. View Source

2-(2,4-Difluorophenyl)ethane-1-sulfonyl chloride: Application Scenarios

Synthesis of Selective Kinase Inhibitor Libraries

The compound serves as an immediate precursor to N‑(2,4‑difluorophenyl)ethanesulfonamide derivatives that have shown potent and selective B‑Raf V600E inhibition [1]. Its three‑rotatable‑bond linker provides the conformational flexibility needed to access diverse kinase binding pockets, while the 2,4‑difluoro substitution maintains a favourable lipophilicity window (XLogP3 = 2.5) [2][3].

Fragment-Based Drug Discovery

With a molecular weight of 240.66 Da and a computed logP of 2.5, the compound sits within the sweet spot for fragment‑based screening hits [2]. Its 2,4‑difluoro motif reduces logP by approximately 1.2 units relative to the dichloro analog, helping keep derived fragments within Rule‑of‑Five guidelines while retaining the metabolic stability benefits of halogenation .

Conformationally Defined Sulfonamide Warheads

The linear ethyl spacer (three rotatable bonds) contrasts with the branched isomer (two rotatable bonds), offering medicinal chemists a distinct conformational profile when a flexible sulfonamide warhead is required for target engagement [2][3]. This difference can be decisive in projects where the sulfonamide must reach a cryptic binding site.

Parallel Synthesis of Sulfonamide Libraries

Automated parallel synthesis platforms benefit from the predictable reactivity of the sulfonyl chloride group. The 0.4 log unit higher XLogP3 of the ethyl‑linked compound compared with the methylene‑linked analog (XLogP3 2.1) provides a tunable parameter for adjusting compound lipophilicity within a library without changing the core scaffold [2][4].

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Conformational flexibility of ethyl linker

Selectivity profile across kinase panel

Fragment‑based hit expansion

Fragment‑compatible physicochemical range

Lead‑like property assessment

Sulfonamide warhead design

Linker‑dependent conformational sampling

Binding entropy comparison with branched isomer

Parallel library synthesis

Tunable lipophilicity via linker length

Library logP optimization

• [1] N-(3-Ethynyl-2,4-difluorophenyl)sulfonamide Derivatives as Selective Raf Inhibitors. ACS Medicinal Chemistry Letters (2015). View Source
• [2] PubChem Compound Summary for CID 82477356, 2-(2,4-Difluorophenyl)ethane-1-sulfonyl chloride. National Center for Biotechnology Information (2025). View Source
• [3] PubChem Compound Summary for CID 124513072, (1R)-1-(2,4-difluorophenyl)ethanesulfonyl chloride. National Center for Biotechnology Information (2025). View Source
• [4] PubChem Compound Summary for CID 2761455, (2,4-difluorophenyl)methanesulfonyl chloride. National Center for Biotechnology Information (2025). View Source